2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile

• IUPAC Name: 2-amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C8H5ClN4/c1-4-5(2-10)7(9)13-8(12)6(4)3-11/h1H3,(H2,12,13)
• InChI Key: KXEZBQTZEBDTNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1C#N)Cl)N)C#N
• Molecular Formula: C8H5ClN4
• DSSTOX Substance ID: DTXSID30345638
• Molecular Weight: 192.60 g/mol
• CAS RN: 64829-09-0

Description

2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile (ACMPDC) is a chemical compound that is widely used in scientific research and laboratory experiments. It is a colorless crystalline solid that has a melting point of 92-93°C and a boiling point of 285°C. ACMPDC is a versatile compound that has many applications in scientific research, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a ligand for metal complexes.

Scientific Research Applications

Alzheimer's Disease and Neurovascular Diseases

One of the significant applications of 2-amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile and its derivatives is in the treatment of Alzheimer's disease and neurovascular diseases. Researchers have synthesized various compounds from this compound, which have shown modest inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are associated with the progression of Alzheimer's disease. Some compounds also exhibited neuroprotective properties, potentially offering therapeutic benefits for Alzheimer's disease and neurovascular diseases due to their role in cholinergic dysfunction and oxidative stress (Samadi et al., 2010).

Solid-State Fluorescence

Another application of derivatives of this compound is in solid-state fluorescence. Compounds synthesized from reactions with primary and secondary amines have demonstrated fluorescence in the violet or blue region of the spectrum. This property can be leveraged in various scientific and industrial applications, including materials science and sensor technology (Ershov et al., 2017).

Prion Disease Inhibition

This compound-based compounds have been identified as inhibitors of prion replication in cultured cells. These compounds mimic dominant-negative prion protein mutants and show potential in treating prion diseases. Some derivatives of this chemical scaffold have significantly improved bioactivity against the infectious prion isoform and are suitable for further evaluation in animal models of prion disease (May et al., 2007).

Corrosion Inhibition

Derivatives of this compound have also been found effective as corrosion inhibitors. Their efficiency in inhibiting corrosion in metals like mild steel in acidic environments makes them valuable in industrial applications. This property is particularly useful in the field of materials engineering and maintenance of industrial equipment (Mahmoud et al., 2018).

Safety and Hazards

The safety information for this compound includes the following hazard statements: H302, H312, H332. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.